Cas no 2284988-69-6 (tert-Butyl N-(3-carbamoyl-1,1-dioxo-thietan-3-yl)-N-methyl-carbamate)

• Product Name: tert-Butyl N-(3-carbamoyl-1,1-dioxo-thietan-3-yl)-N-methyl-carbamate
• CAS No: 2284988-69-6
• MF: C₁₀H₁₈N₂O₅S
• MW: 278.325321674347
• CID: 6794568
• PubChem ID: 154703600
• Update Time: 2024-09-13

tert-Butyl N-(3-carbamoyl-1,1-dioxo-thietan-3-yl)-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(3-carbamoyl-1,1-dioxo-thietan-3-yl)-N-methyl-carbamate
• 2284988-69-6

• Inchi： 1S/C10H18N2O5S/c1-9(2,3)17-8(14)12(4)10(7(11)13)5-18(15,16)6-10/h5-6H2,1-4H3,(H2,11,13)
• InChI Key： PHHZRAFHQMVPJY-UHFFFAOYSA-N
• SMILES： S1(CC(C(N)=O)(C1)N(C(=O)OC(C)(C)C)C)(=O)=O

Computed Properties

• Exact Mass: 278.09364285g/mol
• Monoisotopic Mass: 278.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 115Ų